Cas no 31408-28-3 (5-(4-chlorophenyl)-2-pyrimidinamine)

• Product Name: 5-(4-chlorophenyl)-2-pyrimidinamine
• CAS No: 31408-28-3
• MF: C₁₀H₈ClN₃
• MW: 205.643620491028
• CID: 1447161
• PubChem ID: 66520145
• Update Time: 2025-06-13

5-(4-chlorophenyl)-2-pyrimidinamine Chemical and Physical Properties

Names and Identifiers

• 5-(4-chlorophenyl)-2-pyrimidinamine
• 5-(4-chloro-phenyl)-pyrimidin-2-ylamine
• 5-(4-Chlorophenyl)-2-pyridinamine
• 2-Pyridinamine, 5-(4-chlorophenyl)-
• 5-(4-chlorophenyl)-2-pyridylamine
• CTK3D0182
• SureCN312830
• 5-(4-chlorophenyl)pyridin-2-ylamine
• 2-amino-5-(4-chlorophenyl)-pyridine
• ACMC-209pvx
• AGN-PC-00LNMV
• 5-(4-Chlorophenyl)-pyridin-2-ylamine
• 2-Amino-5-p-chlorphenylpyrimidin
• 2-amino-5-(4-chlorophenyl)pyrimidine
• 5-(4-chloro-phenyl)-pyridin-2-ylamine
• 5-(4-chloro-phenyl)-
• 2-Amino-5-(p-chlorophenyl)pyrimidine
• 2-Pyrimidinamine, 5-(4-chlorophenyl)-
• 5-(4-chlorophenyl)pyrimidin-2-amine
• SCHEMBL5321375
• pyrimidine, 2-amino-5-(4-chlorophenyl)-
• DB-338731
• pyrimidine, 5-(4-chlorophenyl)-1,2-dihydro-2-imino-
• AKOS015942147
• 31408-28-3

• Inchi： 1S/C10H8ClN3/c11-9-3-1-7(2-4-9)8-5-13-10(12)14-6-8/h1-6H,(H2,12,13,14)
• InChI Key： WEZVFMYJNSHYLG-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C1=CN=C(N)N=C1

Computed Properties

• Exact Mass: 205.0406750g/mol
• Monoisotopic Mass: 205.0406750g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 51.8Ų

Experimental Properties

• Density: 1.323

Additional information on 5-(4-chlorophenyl)-2-pyrimidinamine

Comprehensive Overview of 5-(4-Chlorophenyl)-2-Pyrimidinamine (CAS No. 31408-28-3): Properties, Applications, and Research Insights

5-(4-Chlorophenyl)-2-pyrimidinamine, identified by its CAS number 31408-28-3, is a specialized organic compound belonging to the pyrimidine amine family. This heterocyclic molecule features a chlorophenyl substituent, which significantly influences its chemical behavior and potential applications. Researchers and industries value this compound for its unique structural properties, making it a subject of interest in pharmaceutical development, agrochemical research, and material science.

The molecular structure of 5-(4-chlorophenyl)-2-pyrimidinamine combines a pyrimidine ring with an amine group at the 2-position and a 4-chlorophenyl moiety at the 5-position. This configuration grants the compound distinct electronic characteristics, including enhanced stability and reactivity patterns. Recent studies highlight its role as a key intermediate in synthesizing more complex molecules, particularly in medicinal chemistry where pyrimidine derivatives are explored for their bioactive potential.

In pharmaceutical contexts, derivatives of 5-(4-chlorophenyl)-2-pyrimidinamine have shown promise in early-stage drug discovery programs. The compound's scaffold is frequently investigated for modulating biological targets, with particular attention to kinase inhibition pathways. While not an active pharmaceutical ingredient itself, its structural framework appears in several experimental compounds undergoing evaluation for various therapeutic areas, aligning with current trends in personalized medicine and targeted therapies.

From a synthetic chemistry perspective, CAS 31408-28-3 serves as a versatile building block. Its chlorophenyl-pyrimidine core allows for diverse functionalization, enabling researchers to create libraries of analogs for structure-activity relationship studies. This adaptability makes it valuable in combinatorial chemistry approaches, especially in fragment-based drug design where molecular diversity is crucial.

Material scientists have explored applications of 5-(4-chlorophenyl)-2-pyrimidinamine in developing advanced organic materials. The compound's conjugated system and potential for π-stacking interactions make it interesting for organic electronic applications, including organic light-emitting diodes (OLEDs) and photovoltaic materials. These investigations align with growing interest in sustainable and energy-efficient technologies.

Analytical characterization of 31408-28-3 typically involves techniques such as nuclear magnetic resonance (NMR) spectroscopy, high-performance liquid chromatography (HPLC), and mass spectrometry. The compound exhibits characteristic spectroscopic signatures that aid in its identification and purity assessment, crucial for research and industrial applications where precise molecular specifications are required.

Environmental and safety profiles of 5-(4-chlorophenyl)-2-pyrimidinamine have been studied in accordance with standard regulatory guidelines. While not classified as hazardous under normal handling conditions, proper laboratory practices should be followed when working with this chemical. Researchers emphasize the importance of evaluating the environmental fate of such compounds, particularly regarding persistence and biodegradation characteristics.

The commercial availability of CAS 31408-28-3 has increased in recent years, with several specialty chemical suppliers offering it for research purposes. Pricing and purity specifications vary among vendors, prompting researchers to carefully evaluate certificates of analysis when sourcing the material. This accessibility has facilitated broader investigation into its potential applications across multiple scientific disciplines.

Future research directions for 5-(4-chlorophenyl)-2-pyrimidinamine may explore its incorporation into metal-organic frameworks (MOFs) or as a ligand in coordination chemistry. The compound's structural features suggest potential in catalysis and molecular recognition applications. Additionally, computational chemistry approaches are being employed to predict novel derivatives with enhanced properties, accelerating discovery processes.

In summary, 5-(4-chlorophenyl)-2-pyrimidinamine (31408-28-3) represents an important chemical entity with multifaceted research applications. Its significance spans from fundamental chemistry studies to applied research in life sciences and materials development. As scientific understanding of pyrimidine-based compounds continues to grow, this particular molecule will likely maintain its relevance in various cutting-edge research initiatives.